Cas no 827030-57-9 (4-Quinazolinamine, 2-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-)

• Product Name: 4-Quinazolinamine, 2-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-
• CAS No: 827030-57-9
• MF: C₁₇H₁₆ClN₃O
• MW: 313.781442642212
• CID: 686273
• PubChem ID: 11324470
• Update Time: 2025-04-19

4-Quinazolinamine, 2-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-[(4-methoxyphenyl)methyl]-N-methyl-
• 2-chloro-N-[(4-methoxyphenyl)methyl]-N-methylquinazolin-4-amine
• CHEMBL505530
• 827030-57-9
• ODIKAAXWUXCNCY-UHFFFAOYSA-N
• DTXSID40462441
• SCHEMBL3113190
• 2-Chloro-N-(4-methoxybenzyl)-N-methylquinazolin-4-amine
• (2-Chloro-quinazolin-4-yl)-(4-methoxy-benzyl)-methyl-amine

• Inchi： 1S/C17H16ClN3O/c1-21(11-12-7-9-13(22-2)10-8-12)16-14-5-3-4-6-15(14)19-17(18)20-16/h3-10H,11H2,1-2H3
• InChI Key： ODIKAAXWUXCNCY-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)N(C)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 313.0981898g/mol
• Monoisotopic Mass: 313.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.2Ų